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Compound of Interest

Compound Name: Barium sodium niobate

Cat. No.: B1143473 Get Quote

An in-depth exploration of the complex structural modulations, phase transitions, and

experimental characterization of incommensurate phases in Barium Sodium Niobate
(Ba₂NaNb₅O₁₅) for researchers, scientists, and materials development professionals.

Barium Sodium Niobate (Ba₂NaNb₅O₁₅), often abbreviated as BNN, is a ferroelectric material

with a tungsten bronze-type structure that exhibits a complex sequence of structural phase

transitions, including the formation of incommensurate phases. These phases are

characterized by a periodic structural distortion, or modulation, with a wavelength that is not a

rational multiple of the underlying crystal lattice period. This guide provides a detailed technical

overview of the incommensurate phases in BNN, summarizing key quantitative data, outlining

experimental protocols for their characterization, and visualizing the associated phenomena.

The Crystal Structure and Phase Transitions of
Barium Sodium Niobate
Barium sodium niobate undergoes a series of phase transitions as a function of temperature.

The high-temperature paraelectric phase possesses a tetragonal structure with the space

group P4/mbm. As the material is cooled, it transitions through several phases, including

ferroelectric and incommensurately modulated phases.

A key characteristic of BNN is the presence of sodium vacancies, which significantly influence

the transition temperatures. The chemical formula is more accurately represented as

Ba₂Na₁₋ₓNb₅O₁₅, where 'x' denotes the concentration of sodium vacancies. These vacancies
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act as a source of random fields, affecting the long-range order of the incommensurate

modulation. The Curie temperature (T_C), marking the transition to the ferroelectric phase,

varies between approximately 830 K and 865 K depending on the sodium vacancy

concentration.

The sequence of transitions to and between incommensurate phases is a subject of ongoing

research, with some low-temperature phases being a matter of debate in the scientific

community. However, a generally accepted sequence of high-temperature transitions is as

follows:

Tetragonal (P4/mbm) to Tetragonal (P4bm): This ferroelectric transition occurs at the Curie

temperature, T_C.

Tetragonal (P4bm) to 2q Incommensurate (IC) Phase: At approximately 582 K, a transition to

a two-dimensional incommensurate phase occurs.

2q IC to 1q Incommensurate (IC) Phase: Around 565 K, the modulation becomes one-

dimensional.

1q IC to Orthorhombic (Ccm2₁) Lock-in Phase: At about 543 K, the incommensurate

modulation "locks in" to a commensurate superstructure.[1]

Additionally, a low-temperature transition to an orthorhombic modulated structure has been

observed below 105 K.

The Incommensurate Modulation
The incommensurate phase in BNN is characterized by a modulation wave vector, q, which

describes the periodicity of the structural distortion. This wave vector is not a simple fraction of

the reciprocal lattice vectors of the basic crystal structure. The incommensurate nature of the

modulation gives rise to satellite peaks in diffraction patterns, located at positions G ± nq,

where G is a reciprocal lattice vector of the fundamental lattice and n is an integer. The

intensity and position of these satellite peaks provide crucial information about the nature and

behavior of the incommensurate phase.

Quantitative Data Summary
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The following tables summarize the key quantitative data related to the phase transitions and

incommensurate properties of barium sodium niobate.

Phase Transition Approximate Temperature (K)

Tetragonal (P4/mbm) to Tetragonal (P4bm) 830 - 865

Tetragonal (P4bm) to 2q Incommensurate (IC) 582

2q IC to 1q Incommensurate (IC) 565

1q IC to Orthorhombic (Ccm2₁) Lock-in 543

Orthorhombic to Low-Temperature Modulated

Phase
< 105

Table 1: Key phase transition temperatures in Barium Sodium Niobate.

Parameter Description

q

Incommensurate modulation wave vector. Its

magnitude and direction vary with temperature

and composition.

Sodium Vacancy Concentration (x)

The concentration of sodium vacancies in

Ba₂Na₁₋ₓNb₅O₁₅, which influences the transition

temperatures and the stability of the

incommensurate phases.

Discommensurations

Regions where the phase of the

incommensurate modulation changes rapidly,

forming a lattice of defects within the

incommensurate phase.

Table 2: Key parameters describing the incommensurate phases in Barium Sodium Niobate.

Experimental Protocols
The characterization of incommensurate phases in barium sodium niobate relies on a suite of

advanced experimental techniques. Below are detailed methodologies for the key experiments.
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Single-Crystal X-ray Diffraction (XRD)
Objective: To determine the crystal structure, lattice parameters, and the modulation wave

vector of the incommensurate phases.

Methodology:

Crystal Selection and Mounting: A high-quality single crystal of barium sodium niobate,

typically with dimensions on the order of 0.1-0.3 mm, is selected. The crystal is mounted on

a goniometer head, which allows for precise rotation in the X-ray beam.

Instrumentation: A four-circle X-ray diffractometer equipped with a monochromatic X-ray

source (e.g., Mo Kα radiation) and a sensitive detector (e.g., a CCD or pixel array detector)

is used. The four circles of the goniometer (φ, χ, ω, and 2θ) allow for the exploration of the

full reciprocal space.

Data Collection:

Unit Cell Determination: Initial diffraction spots are located and indexed to determine the

orientation matrix and the lattice parameters of the fundamental crystal structure.

Satellite Peak Search: Careful scans of reciprocal space are performed around the main

Bragg reflections to locate the much weaker satellite reflections that are characteristic of

the incommensurate modulation.

Data Integration: The intensities of both the main and satellite reflections are integrated

from the diffraction images.

Data Analysis (Rietveld Refinement for Incommensurate Structures):

Superspace Group Determination: The symmetry of the modulated structure is described

by a higher-dimensional superspace group. This is determined from the systematic

absences of the main and satellite reflections.

Structural Model: A structural model is constructed that includes the atomic positions of the

average structure and the modulation functions that describe the periodic displacements

of the atoms.
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Refinement: The structural model is refined against the experimental data using

specialized software capable of Rietveld refinement for incommensurate structures (e.g.,

JANA, FullProf, GSAS-II). The refinement process minimizes the difference between the

observed and calculated diffraction patterns, yielding the precise atomic positions,

modulation parameters, and the incommensurate wave vector.

Neutron Scattering
Objective: To study the static and dynamic properties of the incommensurate phases, including

the determination of the modulation wave vector and the investigation of soft phonon modes

that may drive the phase transition.

Methodology:

Sample Preparation: A larger single crystal of BNN is typically required for neutron scattering

experiments compared to XRD. The crystal is mounted in a cryostat or furnace to allow for

temperature-dependent measurements.

Instrumentation: A triple-axis spectrometer is a common instrument for studying the

incommensurate phases. It allows for the independent control of the incident and scattered

neutron energies and momenta.

Experimental Procedure:

Elastic Scattering: To determine the static structure factor, the spectrometer is operated in

elastic mode (incident energy = scattered energy). Scans in reciprocal space (q-scans) are

performed through the positions where satellite peaks are expected. The position of the

satellite peaks gives the modulation wave vector q.

Inelastic Scattering: To investigate the lattice dynamics, inelastic neutron scattering is

used. Energy scans at constant momentum transfer (Q) or constant energy scans are

performed to measure the phonon dispersion curves. The softening of a particular phonon

mode at the incommensurate wave vector as the transition temperature is approached is a

key signature of a displacive-type incommensurate phase transition.

Data Analysis: The scattered neutron intensity is analyzed to extract the positions,

intensities, and widths of the Bragg and satellite peaks. For inelastic scattering, the data is
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fitted to theoretical models to determine phonon frequencies and lifetimes.

Transmission Electron Microscopy (TEM)
Objective: To directly visualize the real-space structure of the incommensurate phase, including

the observation of discommensurations.

Methodology:

Sample Preparation:

Slicing and Grinding: A thin slice of the BNN crystal is cut using a diamond saw. This slice

is then mechanically ground and polished to a thickness of a few tens of micrometers.

Dimpling: The central portion of the thinned disc is further thinned using a dimple grinder.

Ion Milling: The final thinning to electron transparency (typically < 100 nm) is achieved by

argon ion milling at a low angle and energy to minimize sample damage.

Imaging and Diffraction:

Selected Area Electron Diffraction (SAED): Electron diffraction patterns are obtained from

selected areas of the sample. These patterns will show the main Bragg spots and the

satellite spots due to the incommensurate modulation. The geometry of the satellite spots

provides information about the modulation wave vector.

Dark-Field Imaging: To visualize the domain structure of the incommensurate phase, dark-

field images are formed using one of the satellite reflections. In these images, regions of

the crystal that contribute to that specific satellite reflection will appear bright. This

technique is particularly useful for imaging discommensurations, which appear as dark

lines where the phase of the modulation changes abruptly.

In-situ Heating/Cooling: By using a specialized TEM holder with heating or cooling

capabilities, the dynamic evolution of the incommensurate phase and the behavior of

discommensurations can be observed in real-time as the temperature is varied through the

phase transitions.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1143473?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizing Incommensurate Phases in Barium
Sodium Niobate
The following diagrams, generated using the Graphviz DOT language, illustrate key concepts

related to the incommensurate phases in barium sodium niobate.
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Caption: Temperature-dependent phase transitions in barium sodium niobate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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